(Z)-3-(benzo[d][1,3]dioxol-5-yl)-1-(4-(3-(3-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)prop-2-en-1-one

• IUPAC Name: (Z)-3-(1,3-benzodioxol-5-yl)-1-[4-[3-(3-fluorophenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]prop-2-en-1-one
• InChI: InChI=1S/C24H20FN7O3/c25-17-2-1-3-18(13-17)32-24-22(28-29-32)23(26-14-27-24)31-10-8-30(9-11-31)21(33)7-5-16-4-6-19-20(12-16)35-15-34-19/h1-7,12-14H,8-11,15H2/b7-5-
• InChI Key: ACZZNAVNQASOMX-ALCCZGGFSA-N
• Canonical SMILES: C1CN(CCN1C2=NC=NC3=C2N=NN3C4=CC(=CC=C4)F)C(=O)C=CC5=CC6=C(C=C5)OCO6
• Isomeric SMILES: C1CN(CCN1C2=NC=NC3=C2N=NN3C4=CC(=CC=C4)F)C(=O)/C=C\C5=CC6=C(C=C5)OCO6
• Molecular Formula: C24H20FN7O3
• Molecular Weight: 473.5 g/mol
• CAS No.: 942013-02-7

Description

(Z)-3-(benzo[d][1,3]dioxol-5-yl)-1-(4-(3-(3-fluorophenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)prop-2-en-1-one is a useful research compound. Its molecular formula is C24H20FN7O3 and its molecular weight is 473.468. The purity is usually 95%.
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Scientific Research Applications

5-HT2 Antagonist Activity

• Research has shown that certain derivatives, including those with a structure similar to the compound , exhibit potent 5-HT2 antagonist activity. This is significant in the study of serotonin receptors, which are crucial in many physiological processes and disorders (Watanabe et al., 1992).

Antimicrobial Activities

• Novel derivatives, including triazole compounds, have been synthesized and tested for antimicrobial activities, showing promising results against various microorganisms. This highlights the potential use of such compounds in developing new antimicrobial agents (Bektaş et al., 2007).

Crystal Structure Analysis

• Studies involving the crystal structure of similar compounds provide insights into their molecular configurations, which is vital for understanding their chemical properties and potential applications in various fields (Hu et al., 2011).

Green Chemistry Applications

• The compound's derivatives have been synthesized using green chemistry principles, emphasizing environmentally friendly and sustainable chemical processes. This approach is increasingly important in modern chemical research (Abdelhamid et al., 2016).

Pharmaceutical Synthesis

• The compound and its related structures have been utilized in the synthesis of known pharmaceuticals, such as Flunarizine, demonstrating its importance in drug development and pharmaceutical chemistry (Shakhmaev et al., 2016).

Antitumor Evaluation

• Several studies have explored the antitumor activities of compounds structurally related to the one . This research is crucial for the development of new anticancer agents and understanding the mechanisms of action against various cancer cell lines (Li et al., 2020).

Anti-Bone Cancer Activity

• The compound's derivatives have been evaluated for their potential anti-bone cancer activities, contributing to the ongoing search for new treatments for bone cancer (Lv et al., 2019).

Metabolism in Clinical Settings

• Research on the metabolism of similar compounds in clinical settings, such as in patients with chronic myelogenous leukemia, provides valuable information for drug development and therapeutic applications (Gong et al., 2010).

Anti-Tubercular Activity

• Investigations into the anti-tubercular activity of related compounds contribute to the development of new treatments for tuberculosis, a major global health concern (Naidu et al., 2016).